Cas no 2229626-37-1 (3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2-hydroxy-2-methylpropanoic acid
• CAS No: 2229626-37-1
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 6310549
• PubChem ID: 165882235
• Update Time: 2025-06-12

3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2-hydroxy-2-methylpropanoic acid
• 2229626-37-1
• EN300-1810830
• 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-2-hydroxy-2-methylpropanoic acid

• Inchi： 1S/C13H22O3/c1-12(2)9-5-4-8(10(12)6-9)7-13(3,16)11(14)15/h8-10,16H,4-7H2,1-3H3,(H,14,15)
• InChI Key： TVAXVPJQSVZGOV-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2-hydroxy-2-methylpropanoic acid

Comprehensive Analysis of 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-2-hydroxy-2-methylpropanoic acid (CAS No. 2229626-37-1)

In the realm of organic chemistry and pharmaceutical research, 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-2-hydroxy-2-methylpropanoic acid (CAS No. 2229626-37-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its bicyclic framework and hydroxyl-carboxylic acid functionality, is a subject of interest for researchers exploring novel bioactive molecules. Its bicyclo[3.1.1]heptane core, a hallmark of terpene-derived structures, contributes to its stereochemical complexity and biological relevance.

The growing demand for natural product-inspired compounds in drug discovery has propelled the study of derivatives like 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-2-hydroxy-2-methylpropanoic acid. Recent trends in AI-assisted molecular design and green chemistry have further highlighted its significance. Researchers frequently inquire about its synthetic pathways, stereoselective modifications, and potential as a chiral building block for pharmaceuticals. These queries reflect the compound's versatility in addressing challenges in asymmetric synthesis and metabolic stability optimization.

From a structural perspective, the 2-hydroxy-2-methylpropanoic acid moiety in this compound offers a reactive handle for further derivatization, making it valuable for prodrug development and bioconjugation strategies. The 6,6-dimethyl substitution on the bicyclic system enhances lipophilicity, a property critically evaluated in blood-brain barrier permeability studies—a hot topic in neurotherapeutic research. Computational studies leveraging molecular docking tools suggest potential interactions with enzymatic targets, though empirical validation remains ongoing.

Industrial applications of CAS No. 2229626-37-1 are emerging in flavor and fragrance sectors, where its rigid bicyclic structure contributes to unique olfactory profiles. Sustainability-focused innovations have also explored its use in bio-based polymers, aligning with the global push for eco-friendly materials. Analytical chemists emphasize advanced techniques like HPLC-MS and NMR spectroscopy for characterizing this compound, given its stereochemical intricacies.

Current research gaps surrounding this molecule include comprehensive toxicological profiling and in vivo efficacy studies—areas frequently searched in academic databases. The compound's stability under physiological conditions and potential synergistic effects with other bioactive molecules remain active investigation topics. As the scientific community prioritizes fragment-based drug design, the bicyclo[3.1.1]heptane scaffold in this structure presents opportunities for targeted library synthesis.

In conclusion, 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-2-hydroxy-2-methylpropanoic acid represents a compelling case study in structure-activity relationship exploration. Its intersection with trending scientific themes—from computational chemistry to sustainable manufacturing—ensures its continued relevance. Future directions may involve catalytic asymmetric synthesis improvements and expanded biological screening, addressing key questions raised in recent literature and patent filings.